Cas no 40525-29-9 ( )

• Product Name: &nbsp
• CAS No: 40525-29-9
• MF: C₉H₁₇NO₇
• MW: 251.233783483505
• CID: 925890
• PubChem ID: 433580
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[3-amino-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoic acid
• LS-13697
• (+)-Muramic acid
• NSC333195
• Q2823286
• 2-[(2S,3S,4R,5S,6R)-3-amino-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoic acid
• MSFSPUZXLOGKHJ-UHFFFAOYSA-N
• SCHEMBL42792
• NSC-333195
• 2-(3-Amino-2,5-dihydroxy-6-hydroxymethyl-tetrahydro-pyran-4-yloxy)-propionic acid
• NSC 333195
• 2-[3-amino-2,5-dihydroxy-6-(hydroxymethyl)tetrahydropyran-4-yl]oxypropanoic acid
• NS00014878
• 40525-29-9
• FT-0629031
•  

• Inchi： 1S/C9H17NO7/c1-3(8(13)14)16-7-5(10)9(15)17-4(2-11)6(7)12/h3-7,9,11-12,15H,2,10H2,1H3,(H,13,14)
• InChI Key： MSFSPUZXLOGKHJ-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)OC(C(=O)O)C)N)O

Computed Properties

• Exact Mass: 251.10050188g/mol
• Monoisotopic Mass: 251.10050188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.6
• Topological Polar Surface Area: 143Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives